Cas no 680182-18-7 (4-Benzyloxy-7-13Cbenzyl Alcohol)
680182-18-7 structure
Product Name:4-Benzyloxy-7-13Cbenzyl Alcohol
CAS No:680182-18-7
MF:C14H14O2
MW:215.252418994904
CID:968284
PubChem ID:45038302
Update Time:2025-04-19
4-Benzyloxy-7-13Cbenzyl Alcohol Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzyloxy-[7-13C]benzyl Alcohol
- 4-(benzyloxy)-benzyl-[1-13C]-alcohol
- 4-(Phenylmethoxy)benzenemethanol-13C
- 4-benzyloxy[methylene-13C]benzyl alcohol
- CTK8F5808
- FT-0662863
- 680182-18-7
- DTXSID30661805
- [4-(Benzyloxy)phenyl](~13~C)methanol
- AKOS030242654
- (4-phenylmethoxyphenyl)(113C)methanol
- 4-Benzyloxy-7-13Cbenzyl Alcohol
-
- Inchi: 1S/C14H14O2/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13/h1-9,15H,10-11H2/i10+1
- InChI Key: OEBIVOHKFYSBPE-DETAZLGJSA-N
- SMILES: O(C1C=CC([13CH2]O)=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 214.09942
- Monoisotopic Mass: 215.102734520g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Solubility: Chloroform, Methanol
- PSA: 29.46
4-Benzyloxy-7-13Cbenzyl Alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B285878-2.5mg |
4-Benzyloxy-[7-13C]benzyl Alcohol |
680182-18-7 | 2.5mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B285878-25mg |
4-Benzyloxy-[7-13C]benzyl Alcohol |
680182-18-7 | 25mg |
$ 1487.00 | 2023-04-18 |
4-Benzyloxy-7-13Cbenzyl Alcohol Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
680182-18-7 (4-Benzyloxy-7-13Cbenzyl Alcohol) Related Products
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